N-(3-aminophenyl)morpholine-4-carboxamide
Overview
Description
“N-(3-aminophenyl)morpholine-4-carboxamide” is a compound with the molecular formula C11H15N3O2 and a molecular weight of 221.26 g/mol . It’s also known as APC.
Molecular Structure Analysis
The molecular structure of “N-(3-aminophenyl)morpholine-4-carboxamide” involves a urea-type NC=ON moiety which is planar to within 0.0002 Å. This moiety is inclined to the phenyl ring by 42.88 Å. The morpholine ring has a chair conformation .Physical And Chemical Properties Analysis
“N-(3-aminophenyl)morpholine-4-carboxamide” has a molecular weight of 221.26 g/mol . More specific physical and chemical properties were not found in the retrieved data.Scientific Research Applications
Antimicrobial Applications
This compound has been studied for its potential as an antimicrobial agent. The structure of N-(3-aminophenyl)morpholine-4-carboxamide allows for the synthesis of novel derivatives that can be tested against a variety of microbial strains. Its use in developing new pharmaceutical materials with antimicrobial properties is a significant area of research .
Antifungal Activity
In the realm of antifungal applications, derivatives of this compound have shown promise. The pharmacological activity of these derivatives can be harnessed to create treatments for fungal infections, which are a major concern in both clinical settings and agriculture .
Anti-inflammatory Properties
The anti-inflammatory potential of N-(3-aminophenyl)morpholine-4-carboxamide derivatives is another area of interest. These compounds could lead to the development of new anti-inflammatory medications, which are crucial for treating a variety of chronic diseases .
Anticancer Research
Research into the anticancer properties of compounds related to N-(3-aminophenyl)morpholine-4-carboxamide is ongoing. The ability of these compounds to inhibit the growth of cancer cells could be pivotal in the development of novel cancer therapies .
Antiviral Agents
The structure of N-(3-aminophenyl)morpholine-4-carboxamide lends itself to the creation of antiviral agents. These agents could be particularly effective against RNA and DNA viruses, providing a new avenue for antiviral drug development .
Neuroprotective Effects
There is potential for N-(3-aminophenyl)morpholine-4-carboxamide derivatives to act as neuroprotective agents. This could have implications for the treatment of neurodegenerative diseases, where protecting nerve cells from damage is crucial .
Agricultural Chemicals
The compound’s derivatives could be used to develop new agricultural chemicals, such as herbicides and pesticides. These chemicals could help in managing pests and diseases that affect crops, thereby improving agricultural productivity .
Organophosphorus Chemistry
N-(3-aminophenyl)morpholine-4-carboxamide is also relevant in the field of organophosphorus chemistry. Its derivatives can be used in the synthesis of organophosphorus compounds, which have a wide range of applications, including as catalysts and polymerizing agents .
properties
IUPAC Name |
N-(3-aminophenyl)morpholine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c12-9-2-1-3-10(8-9)13-11(15)14-4-6-16-7-5-14/h1-3,8H,4-7,12H2,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAAZCCKSLLINOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)NC2=CC=CC(=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10651143 |
Source
|
| Record name | N-(3-Aminophenyl)morpholine-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10651143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-aminophenyl)morpholine-4-carboxamide | |
CAS RN |
919833-30-0 |
Source
|
| Record name | N-(3-Aminophenyl)morpholine-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10651143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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